Cas no 1804406-68-5 (Methyl 6-bromo-3-methylpyridine-2-acetate)

• Product Name: Methyl 6-bromo-3-methylpyridine-2-acetate
• CAS No: 1804406-68-5
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4901591
• Update Time: 2025-06-15

Methyl 6-bromo-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-methylpyridine-2-acetate

• Inchi： 1S/C9H10BrNO2/c1-6-3-4-8(10)11-7(6)5-9(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： HTXINRJNKXEPOY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-bromo-3-methylpyridine-2-acetate

Comprehensive Overview of Methyl 6-bromo-3-methylpyridine-2-acetate (CAS No. 1804406-68-5)

Methyl 6-bromo-3-methylpyridine-2-acetate (CAS No. 1804406-68-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative has garnered significant attention due to its versatile applications in synthetic chemistry, particularly in the development of novel drug candidates and functional materials. The compound's unique structural features, including the 6-bromo and 3-methyl substituents on the pyridine ring, make it a valuable intermediate for cross-coupling reactions and other transformative processes.

In recent years, the demand for Methyl 6-bromo-3-methylpyridine-2-acetate has surged, driven by its role in the synthesis of biologically active molecules. Researchers are increasingly exploring its potential in targeted drug delivery systems and small-molecule inhibitors, aligning with the growing focus on precision medicine. The compound's ester functional group further enhances its reactivity, enabling facile modifications to tailor properties for specific applications. This adaptability has positioned it as a cornerstone in modern medicinal chemistry workflows.

From an industrial perspective, CAS No. 1804406-68-5 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, chemists are optimizing protocols to minimize waste and energy consumption during its production. Innovations such as catalytic bromination and microwave-assisted reactions have been explored to improve the efficiency of deriving this compound, addressing both cost and ecological concerns.

The analytical characterization of Methyl 6-bromo-3-methylpyridine-2-acetate typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is critical for regulatory compliance in pharmaceutical applications. Furthermore, computational studies, including molecular docking and QSAR modeling, are increasingly employed to predict the compound's interactions in biological systems, accelerating its integration into drug discovery pipelines.

One of the most searched questions related to this compound is: "What are the synthetic routes for Methyl 6-bromo-3-methylpyridine-2-acetate?" Common approaches involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution starting from halogenated pyridine precursors. Another trending topic is its stability under various conditions, with studies confirming its robustness in anhydrous environments but sensitivity to prolonged exposure to light or moisture—a key consideration for storage and handling.

In the realm of intellectual property, CAS 1804406-68-5 frequently appears in patents covering heterocyclic compound libraries and kinase inhibitor scaffolds. Its structural motif is particularly valued in oncology research, where brominated pyridines serve as core components in tyrosine kinase inhibitors. This connection to cutting-edge therapeutic areas has fueled its prominence in scientific literature and conference discussions.

Looking ahead, the trajectory for Methyl 6-bromo-3-methylpyridine-2-acetate points toward expanded utility in high-throughput screening platforms and combinatorial chemistry. As the pharmaceutical industry prioritizes fragment-based drug design, this compound's modularity offers a strategic advantage. Concurrently, advancements in continuous flow chemistry may revolutionize its large-scale production, addressing scalability challenges while maintaining stringent quality standards.

For researchers sourcing this material, verifying suppliers' certificates of analysis (CoA) and GMP compliance is essential, given its application-sensitive nature. The compound's pricing is often influenced by factors like bromine market fluctuations and custom synthesis complexity, making vendor comparisons a prudent step in procurement strategies.

In summary, Methyl 6-bromo-3-methylpyridine-2-acetate (CAS No. 1804406-68-5) exemplifies the intersection of synthetic utility and biomedical relevance. Its evolving role in structure-activity relationship (SAR) studies and lead optimization underscores its enduring value to the scientific community. As interdisciplinary collaborations grow, this compound will likely remain a focal point in the quest for next-generation therapeutics and functional materials.